Cas no 24405-56-9 ((4As,6R,8aS)-4a-hydroxy-4,8a-dimethyl-6-prop-1-en-2-yl-5,6,7,8-tetrahydro-1H-naphthalen-2-one)

(4As,6R,8aS)-4a-hydroxy-4,8a-dimethyl-6-prop-1-en-2-yl-5,6,7,8-tetrahydro-1H-naphthalen-2-one structure
24405-56-9 structure
Product Name:(4As,6R,8aS)-4a-hydroxy-4,8a-dimethyl-6-prop-1-en-2-yl-5,6,7,8-tetrahydro-1H-naphthalen-2-one
CAS No:24405-56-9
MF:C15H22O2
MW:234.333984851837
CID:266607
PubChem ID:12315078
Update Time:2024-02-29

(4As,6R,8aS)-4a-hydroxy-4,8a-dimethyl-6-prop-1-en-2-yl-5,6,7,8-tetrahydro-1H-naphthalen-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-4a-hydroxy-4,8a-dimethyl-6-(1-methylethenyl)-,(4aS,6R,8aS)-
    • (4aS)-4a,5,6,7,8,8a-Hexahydro-4aβ-hydroxy-6α-isopropenyl-4,8aα-dimethylnaphthalene-2(1H)-one
    • 2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-4a-hydroxy-4,8a-dimethyl-6-(1-methylethenyl)-, [4aS-(4aa,6b,8ab)]-
    • a-Rotunol
    • Eudesma-3,11-dien-2-one, 5-hydroxy- (8CI)
    • alpha-Rotunol
    • (4As,6R,8aS)-4a-hydroxy-4,8a-dimethyl-6-prop-1-en-2-yl-5,6,7,8-tetrahydro-1H-naphthalen-2-one
    • (4aS,6R,8aS)-4a,5,6,7,8,8a-Hexahydro-4a-hydroxy-4,8a-dimethyl-6-(1-methylethenyl)-2(1H)-naphthalenone
    • DTXSID901112986
    • CHEBI:196136
    • 24405-56-9
    • (4aR,6R,8aS)-4a-hydroxy-4,8a-dimethyl-6-prop-1-en-2-yl-5,6,7,8-tetrahydro-1H-naphthalen-2-one
    • beta-Rotunol
    • 24405-57-0
    • [4aS-(4aalpha,6beta,8abeta)]-4a,5,6,7,8,8a-hexahydro-4a-hydroxy-4,8a-dimethyl-6-(1-methylethenyl)-2(1H)-naphthalenone
    • Inchi: 1S/C15H22O2/c1-10(2)12-5-6-14(4)9-13(16)7-11(3)15(14,17)8-12/h7,12,17H,1,5-6,8-9H2,2-4H3/t12-,14+,15-/m1/s1
    • InChI Key: WDFLKCAWQQMJCA-VHDGCEQUSA-N
    • SMILES: O[C@]12C(C)=CC(C[C@]1(C)CC[C@@H](C(=C)C)C2)=O

Computed Properties

  • Exact Mass: 234.161979940g/mol
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.4
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